N-(2-methoxyphenethyl)-2-(3-methyl-6-oxopyridazin-1(6H)-yl)propanamide
Description
N-(2-methoxyphenethyl)-2-(3-methyl-6-oxopyridazin-1(6H)-yl)propanamide, also known as MPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.
Scientific Research Applications
Transformations and Synthesis
Research has demonstrated the synthetic versatility of compounds related to N-(2-methoxyphenethyl)-2-(3-methyl-6-oxopyridazin-1(6H)-yl)propanamide, particularly in the context of heterocyclic chemistry. For instance, transformations of pyrido[1,2-a]pyrazine derivatives into other heterocycles, such as imidazo[1,2-a]pyridines and 2-oxa-6a, 10c-diazaaceanthrylenes, have been described, showcasing the compound's potential as a precursor for diverse chemical entities with varied applications (Kolar, Tiŝler, & Pizzioli, 1996).
Potential Bioactive Derivatives
A study on 3(2H)-Pyridazinone derivatives, closely related to the target compound, revealed the synthesis of derivatives showing significant antinociceptive activity. This suggests that modifications on the pyridazinone scaffold, similar to N-(2-methoxyphenethyl)-2-(3-methyl-6-oxopyridazin-1(6H)-yl)propanamide, could lead to promising bioactive compounds (Dogruer, Şahin, Ünlü, & Ito, 2000).
Chemical Characterization and Analysis
The detailed chemical analysis and characterization of derivatives offer insights into their potential applications in medicinal chemistry and material science. For example, the preparation and full characterization of N-(2,2-Diphenylethyl)-2-(6-methoxynaphthalen-2-yl)propanamide demonstrate the methodologies used for understanding the structural and functional aspects of such compounds (Manolov, Ivanov, & Bojilov, 2021).
Antimicrobial, Antioxidant, and Cytotoxic Activities
Research into secondary metabolites from endophytic fungi has led to the discovery of compounds with antimicrobial, antioxidant, and cytotoxic activities. Although not directly related to N-(2-methoxyphenethyl)-2-(3-methyl-6-oxopyridazin-1(6H)-yl)propanamide, this highlights the potential of structurally diverse compounds for various bioactivities, suggesting avenues for the exploration of similar compounds (Xiao, Zhang, Gao, Tang, Zhang, & Gao, 2014).
properties
IUPAC Name |
N-[2-(2-methoxyphenyl)ethyl]-2-(3-methyl-6-oxopyridazin-1-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c1-12-8-9-16(21)20(19-12)13(2)17(22)18-11-10-14-6-4-5-7-15(14)23-3/h4-9,13H,10-11H2,1-3H3,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHOJZOPIVPHLDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)C(C)C(=O)NCCC2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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